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Compound of Interest

Compound Name: 4-(Trifluoromethyl)-1H-imidazole

Cat. No.: B105867 Get Quote

4-(Trifluoromethyl)-1H-imidazole is a fluorinated heterocyclic building block of significant

interest in medicinal chemistry and materials science.[1] The imidazole core is a ubiquitous

motif in biologically active molecules, including the amino acid histidine, making it a key

structure for interacting with biological systems.[2] The addition of a trifluoromethyl (-CF3)

group imparts unique properties, such as high metabolic stability, increased lipophilicity, and

strong electron-withdrawing capabilities.[3] These characteristics can enhance the

pharmacokinetic and pharmacodynamic profiles of drug candidates.[3] As a result, 4-
(Trifluoromethyl)-1H-imidazole serves as a crucial intermediate in the synthesis of novel

pharmaceuticals, agrochemicals, and functional materials like covalent organic frameworks for

carbon capture.[1][2]

Given its utility and reactive nature, a thorough understanding of its safety profile and handling

requirements is paramount for any researcher. This guide provides a comprehensive overview

of the hazards, safe handling protocols, and emergency procedures associated with this

compound, grounded in established safety data and field-proven laboratory practices.

Section 1: Hazard Identification and Comprehensive
Risk Assessment
A foundational principle of laboratory safety is a complete understanding of the potential

hazards of a substance before it is handled. 4-(Trifluoromethyl)-1H-imidazole is a solid, off-
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white crystalline powder that presents multiple health risks requiring stringent control

measures.[4]

Globally Harmonized System (GHS) Classification
The compound is classified under GHS with several hazard statements that dictate its handling

and storage requirements. These classifications are not merely administrative; they are based

on toxicological data and define the inherent risks of the molecule.

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning GHS07

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Irritation
2

H319: Causes

serious eye

irritation

Warning GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Warning GHS07

Carcinogenicity 2

H351: Suspected

of causing

cancer

Warning GHS08

Source: Data synthesized from multiple Safety Data Sheets.[4]

Analysis of Health Hazards
Acute Oral Toxicity (H302): This classification indicates that ingestion of relatively small

quantities can cause significant toxic effects. While a specific median lethal dose (LD50) for

this compound is not readily available in public literature, the "Harmful if swallowed"
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classification generally corresponds to an oral LD50 in rats between 300 and 2000 mg/kg.

For context, the related compound 4-methylimidazole has a rat oral LD50 of 751 mg/kg.[5]

This level of toxicity necessitates strict hygiene measures to prevent accidental ingestion.[4]

Skin and Eye Irritation (H315, H319): Direct contact with the solid or its dust can cause

significant skin irritation and serious, potentially damaging, eye irritation. The causality lies in

the chemical's ability to disrupt cellular membranes and proteins upon contact. This

mandates the use of appropriate gloves and eye protection at all times.

Respiratory Irritation (H335): As a fine powder, the compound can easily become airborne.

Inhalation of this dust can irritate the mucous membranes and upper respiratory tract. This is

the primary reason all handling of the solid material must be performed in a certified

chemical fume hood or other ventilated enclosure.

Suspected Carcinogen (H351): This is a critical long-term health hazard. A Category 2

carcinogen classification means there is evidence from animal studies suggesting a potential

to cause cancer in humans, but the evidence is not conclusive enough for a Category 1

classification.[6] The International Agency for Research on Cancer (IARC) has classified the

related compound 4-methylimidazole as "possibly carcinogenic to humans" (Group 2B)

based on sufficient evidence in experimental animals.[5] This hazard underscores the

importance of minimizing all routes of exposure to the lowest possible levels through robust

engineering controls and meticulous personal protective equipment (PPE) use.

Section 2: Safe Handling and Storage Protocols
Adherence to a meticulously designed handling protocol is a self-validating system for safety.

The following procedures are designed to mitigate the risks identified in Section 1.

Engineering Controls: The First Line of Defense
The principle of minimizing exposure dictates that engineering controls should always be

prioritized over personal protective equipment.

Primary Handling Location: All weighing and manipulation of 4-(Trifluoromethyl)-1H-
imidazole powder must be conducted within a properly functioning and certified laboratory

chemical fume hood.[7] This is non-negotiable. The hood contains airborne particles,
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preventing inhalation (addressing H335) and keeping the material off the general lab bench

to minimize skin contact (addressing H315) and ingestion risks (addressing H302).

Ventilation: Ensure the laboratory has adequate general ventilation to support the fume

hood's function and to dilute any fugitive emissions.

Step-by-Step Handling Protocol
Preparation: Before retrieving the chemical, ensure the designated fume hood is clean and

uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware, waste

container). Don all required PPE as detailed in Section 4.

Retrieval: Transport the sealed container from its storage location to the fume hood.

Weighing and Dispensing: Perform all operations at least 6 inches inside the fume hood

sash. Open the container and carefully transfer the desired amount of powder using a clean

spatula. Avoid generating dust by using slow, deliberate movements. If dust is generated,

allow the hood ventilation to capture it before proceeding. Close the primary container

immediately after dispensing.

Post-Handling: Thoroughly decontaminate the spatula and work surface within the hood

using an appropriate solvent (e.g., ethanol or isopropanol) and wipes. Dispose of

contaminated wipes and weigh boats in a designated, sealed hazardous waste container.

Hand Washing: After removing gloves correctly, always wash hands thoroughly with soap

and water. This final step is critical to remove any potential residual contamination.[8]

Preparation Phase Handling Phase (in Fume Hood) Cleanup & Disposal Phase

1. Assemble Equipment
& Don PPE

2. Retrieve Chemical
Container

3. Weigh & Dispense
(Minimize Dust)

4. Securely Close
Primary Container

5. Decontaminate
Tools & Surfaces

6. Dispose of Contaminated
Items in Labeled Waste

7. Doff PPE
Correctly

8. Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling solid 4-(Trifluoromethyl)-1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.science.gov/topicpages/o/oral+ld50+values
https://www.benchchem.com/product/b105867?utm_src=pdf-body-img
https://www.benchchem.com/product/b105867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Requirements
Proper storage is crucial for maintaining chemical integrity and preventing accidental exposure

or incompatible reactions.

Container: Keep the container tightly closed to prevent exposure to moisture and air.[4]

Location: Store in a cool, dry, and well-ventilated area.[4] The storage location should be a

designated chemical cabinet, away from incompatible materials.

Incompatibilities: Avoid storage near strong oxidizing agents, strong acids, acid chlorides,

and acid anhydrides.[9] The imidazole ring is basic and can react exothermically with acids,

while the aromatic system can be susceptible to strong oxidizers.

Section 3: Emergency Procedures
Preparedness is key to managing unexpected events. All personnel must be familiar with the

location of safety equipment (showers, eyewashes, spill kits, fire extinguishers) and these

procedures.

Exposure Response
Eye Contact (Most Critical): Immediately flush eyes with copious amounts of water for at

least 15 minutes at an emergency eyewash station, holding the eyelids open.[4] Seek

immediate medical attention without delay. Removal of contact lenses should only be done

by skilled personnel after an injury.[4]

Skin Contact: Promptly wash the affected area with plenty of soap and water for at least 15

minutes.[10] Remove all contaminated clothing while under an emergency shower if the

exposure is extensive. Seek medical attention if irritation persists.[9]

Inhalation: Move the affected person to fresh air immediately.[10] If they feel unwell or have

difficulty breathing, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to

drink. Call a poison control center or seek immediate medical attention.[4]
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Accidental Release (Spill) Response
For any spill, the primary goal is to ensure personnel safety before addressing the spill itself.

Assess the Situation: Determine the size and location of the spill. If the spill is large, involves

volatile vapors, or you feel it is unsafe to handle, evacuate the area, alert others, and contact

the institutional emergency response team.

Control and Contain (for minor spills):

Ensure proper PPE is worn (see Section 4).

Prevent the spread of dust. Do not sweep with a dry broom.

Gently cover the spill with an inert absorbent material like vermiculite or sand to minimize

dust generation.[9]

Carefully scoop the material and absorbent into a labeled, sealable hazardous waste

container.

Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate

solvent. Dispose of all cleanup materials as hazardous waste.
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Personnel Exposure Chemical Spill
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Seek Immediate
Medical Attention

if irritation persists if symptoms occur

Is Spill Large / Unsafe?

Evacuate & Call Emergency
Response

Yes

Don Appropriate PPE

No (Minor Spill)

Cover with Inert
Absorbent

Collect into Labeled
Waste Container

Decontaminate Area
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Caption: Decision tree for responding to emergencies involving the compound.
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Section 4: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls are primary, but a robust PPE strategy is essential for direct handling

tasks. The choice of PPE is not arbitrary; it is directly linked to the hazards of the chemical.

Equipment Specification Rationale and Justification

Eye Protection

Chemical safety goggles with

side shields (ANSI Z87.1 or

EN166 compliant)

Protects against dust particles

and splashes, addressing the

H319 "Causes serious eye

irritation" hazard.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Protects against skin contact,

addressing the H315 "Causes

skin irritation" hazard. Nitrile

gloves offer good resistance to

a range of chemicals. Always

inspect gloves for defects

before use and dispose of

them after handling or if

contamination is suspected.[3]

[8]

Body Protection
Fully-buttoned, long-sleeved

laboratory coat

Provides a barrier against

incidental contact with dust on

clothing. A flame-resistant coat

is recommended as good

general practice.[11]

Respiratory Protection

Not required if handled

exclusively in a chemical fume

hood.

A NIOSH-approved respirator

(e.g., N95 dust mask for

nuisance dust, or a respirator

with appropriate cartridges for

higher exposures) may be

required if engineering controls

fail or during large-scale spill

cleanup.[4]
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Section 5: Physicochemical and Stability Profile
Understanding the physical properties and chemical stability is crucial for safe handling and for

predicting its behavior in various experimental conditions.

Physicochemical Data
Property Value Source

CAS Number 33468-69-8 [4]

Molecular Formula C₄H₃F₃N₂

Molecular Weight 136.08 g/mol

Appearance
Off-white to brown crystalline

powder/solid
[4][12]

Melting Point 148-150 °C [4]

Boiling Point 224.7 °C (Predicted) [12]

Solubility

Data not readily available;

likely soluble in polar organic

solvents.

[4]

Stability and Reactivity
Chemical Stability: The product is considered stable under recommended storage conditions

(cool, dry, tightly sealed).[4]

Reactivity Profile: The trifluoromethyl group is strongly electron-withdrawing, which can

influence the reactivity of the imidazole ring. The imidazole moiety itself is amphoteric,

meaning it can act as both a weak acid and a weak base.

Hazardous Reactions: No hazardous polymerization is expected.[4] However, violent

reactions can occur with strong acids and strong oxidizing agents.

Hazardous Decomposition Products: When heated to decomposition, it may emit corrosive

and toxic fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[4]
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Section 6: Toxicological and Ecological Information
Toxicological Summary
As previously noted, specific comprehensive toxicological studies on 4-(Trifluoromethyl)-1H-
imidazole are not widely published. The information is primarily derived from GHS

classifications and data on analogous compounds.

Acute Effects: Harmful if swallowed, causes skin, eye, and respiratory irritation.[4]

Chronic Effects: Suspected of causing cancer (Category 2).[4] Long-term exposure by any

route should be minimized. The liver and lungs have been identified as potential target

organs for toxicity induced by the related compound 4-methylimidazole in animal studies.[5]

Genotoxicity: No specific data is available for this compound. 4-methylimidazole gave

negative results in bacterial reverse mutation assays.[5]

Ecological Information
Detailed ecotoxicity data for 4-(Trifluoromethyl)-1H-imidazole is lacking. However, the

properties of its constituent parts provide cause for caution.

Persistence and Degradation: Fluorinated organic compounds, particularly those with C-F

bonds as strong as in the trifluoromethyl group, can be highly resistant to environmental

degradation, leading to persistence.

Aquatic Toxicity: Many heterocyclic compounds can have adverse effects on aquatic life. Due

to the lack of specific data, release into drains or waterways must be strictly avoided.[4] All

waste must be collected and disposed of as hazardous chemical waste according to local

and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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